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Compound of Interest

Compound Name: Balanol

Cat. No.: B057124 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

Balanol is a fungal metabolite, originally isolated from Verticillium balanoides, that functions as

a potent, ATP-competitive inhibitor of Protein Kinase A (PKA) and Protein Kinase C (PKC).[1][2]

Due to its inhibitory action on these crucial serine/threonine kinases, Balanol is a valuable tool

in cancer research and for studying cellular signaling pathways.[2] Proper handling, dissolution,

and storage are critical to ensure its stability and efficacy in experimental settings. This

document provides detailed protocols for the preparation of Balanol solutions for in vitro

research.

2. Compound Data and Properties

A summary of the key physical and chemical properties of Balanol is provided below.
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Property Value

Molecular Formula C₂₈H₂₆N₂O₁₀

Molecular Weight 550.51 g/mol [1]

Appearance Solid powder[3]

Primary Mechanism ATP-competitive inhibitor of PKA and PKC[1]

CAS Number 63590-19-2

3. Solubility

Balanol is soluble in dimethyl sulfoxide (DMSO).[1][3] For most in vitro applications, DMSO is

the recommended solvent for preparing high-concentration stock solutions.[1]

Solvent Solubility Notes

DMSO
Soluble. Recommended for stock solutions

(e.g., 5 mM, 10 mM, or 20 mM).[1]

Aqueous Buffers

Poorly soluble. Working solutions are prepared

by diluting a DMSO stock into the final aqueous

medium.

4. Storage and Stability

Proper storage is essential to maintain the integrity of Balanol. Below are the recommended

storage conditions for the compound in both solid and solvent forms. It is crucial to aliquot

stock solutions to avoid repeated freeze-thaw cycles.[1]
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Form Storage Temperature Shelf Life

Solid Powder -20°C 3 years[1]

4°C 2 years[1]

In DMSO -80°C 6 months[1]

-20°C 1 month[1]

Note: The product is stable at ambient temperature for several days to weeks, which is

sufficient for standard shipping procedures.[1][3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Balanol Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution, which can be

stored for long-term use and diluted to final working concentrations as needed.

Materials:

Balanol (solid powder)

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryogenic vials

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Allow the Balanol vial to equilibrate to room temperature before

opening to prevent condensation of moisture.
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Weighing: Carefully weigh out a precise amount of Balanol powder. For example, to prepare

1 mL of a 10 mM stock solution, weigh 5.51 mg of Balanol (Molecular Weight = 550.51 g/mol

).

Calculation: Volume (L) x Concentration (mol/L) x MW ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 550.51 g/mol = 0.00551 g = 5.51 mg

Dissolution: Add the weighed Balanol powder to a sterile vial. Using a calibrated pipette, add

the calculated volume of DMSO (e.g., 1 mL for 5.51 mg).

Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary. Visually

inspect the solution to ensure no solid particulates remain.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile

cryogenic vials or microcentrifuge tubes. This is critical to prevent degradation from multiple

freeze-thaw cycles. Store the aliquots at -80°C for up to 6 months or -20°C for up to 1 month.

[1]

Protocol 2: Preparation of a 10 µM Working Solution for Cell-Based Assays

This protocol details the dilution of the high-concentration DMSO stock solution into an

aqueous medium (e.g., cell culture medium) for direct application in experiments.

Materials:

10 mM Balanol stock solution in DMSO (from Protocol 1)

Sterile cell culture medium or appropriate aqueous buffer

Sterile tubes for dilution

Pipettes and sterile filter tips

Procedure:
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Thaw Stock Solution: Remove one aliquot of the 10 mM Balanol stock solution from the

freezer and thaw it completely at room temperature.

Calculate Dilution: Determine the volume of stock solution needed for the desired final

concentration. To prepare 1 mL of a 10 µM working solution from a 10 mM stock, a 1:1000

dilution is required.

Calculation (V₁C₁ = V₂C₂): V₁ = (10 µM x 1000 µL) / 10,000 µM = 1 µL

Dilution: Add 999 µL of pre-warmed cell culture medium to a sterile tube. Add 1 µL of the 10

mM Balanol stock solution to the medium.

Mixing: Mix immediately and thoroughly by gentle vortexing or by pipetting up and down.

Ensure the solution is homogeneous before adding it to cells.

Final DMSO Concentration: This dilution results in a final DMSO concentration of 0.1%. This

concentration is generally well-tolerated by most cell lines. Always run a vehicle control

(medium with 0.1% DMSO) in your experiments to account for any solvent effects.

Application: Use the freshly prepared working solution immediately for your experiment. For

example, Balanol has been used at concentrations of 3-10 µM in A431 cells for 45 minutes

to study PKA and PKC signaling.[1]
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Caption: Experimental workflow for Balanol from powder to assay.
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Balanol Mechanism of Action
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Caption: Balanol competitively inhibits PKA/PKC signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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